methyl 2,5-dimethyl-4-phenyl-1H-pyrrole-3-carboxylate

• IUPAC Name: methyl 2,5-dimethyl-4-phenyl-1H-pyrrole-3-carboxylate
• InChI: InChI=1S/C14H15NO2/c1-9-12(11-7-5-4-6-8-11)13(10(2)15-9)14(16)17-3/h4-8,15H,1-3H3
• InChI Key: WHIISYUHGILSKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(N1)C)C(=O)OC)C2=CC=CC=C2
• Molecular Formula: C14H15NO2
• Molecular Weight: 229.27 g/mol

Description

Methyl 2,5-dimethyl-4-phenyl-1H-pyrrole-3-carboxylate, also known as MDPC, is a synthetic compound that belongs to the family of pyrrole derivatives. It has been extensively studied for its potential applications in the field of medicinal chemistry due to its unique chemical structure and pharmacological properties.

Scientific Research Applications

Antimicrobial Agent Synthesis

Methyl 2,5-dimethyl-4-phenyl-1H-pyrrole-3-carboxylate derivatives exhibit potential as antimicrobial agents. Hublikar et al. (2019) synthesized novel derivatives and found them to possess significant antibacterial and antifungal activities. The presence of a heterocyclic ring and the introduction of a methoxy group in the structure contributed to their antimicrobial efficacy (Hublikar et al., 2019).

Calcium Channel Activator

This compound represents a new class of calcium channel activators (CCAs). Baxter et al. (1993) described its role as a potent CCA, distinct from other known calcium channel modulators. It has shown efficacy in increasing contractility in guinea pig atria and could be a valuable tool for studying calcium channels in various cell types (Baxter et al., 1993).

Non-Linear Optical Material

A study by Singh et al. (2014) on a related compound, ethyl 4-[3-(4-dimethylamino-phenyl)-acryloyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate, indicated its suitability as a non-linear optical (NLO) material. The compound exhibited a significant first hyperpolarizability, suggesting potential applications in NLO technologies (Singh et al., 2014).

Spectroscopic Analysis

The compound has been subject to various spectroscopic analyses to understand its structure and properties. For instance, Singh et al. (2015) conducted a spectroscopic and quantum chemical study on two chalcone derivatives with a pyrrole moiety, providing insights into their structural and electronic characteristics (Singh et al., 2015).

Synthesis of Pharmacologically Active Derivatives

Bijev et al. (2003) synthesized new 1H-1-pyrrolylcarboxamides with potential pharmacological activity. These compounds were derived from various pyrrole compounds and characterized using techniques like NMR and IR spectroscopy, highlighting the pyrrole moiety's role in pharmacologically active compounds (Bijev et al., 2003).

Mechanism of Action

While the specific mechanism of action for methyl 2,5-dimethyl-4-phenyl-1H-pyrrole-3-carboxylate is not mentioned in the retrieved papers, pyrrole-containing compounds are known to exhibit diverse biological activities. They are found in many natural products and marketed drugs, and are known to have properties such as antipsychotic, β-adrenergic antagonist, anxiolytic, anticancer, antibacterial, antifungal, antiprotozoal, antimalarial, and many more.

Future Directions

Given the diverse biological activities of pyrrole derivatives, future research could focus on exploring this scaffold to its maximum potential against several diseases or disorders. This could involve the design and synthesis of new pyrrole derivatives, investigation of their biological activities, and optimization of their properties for therapeutic applications.